Cas no 2172154-16-2 (methyl 3-hydroxy-2,3-dimethyl-2-(propan-2-yl)butanoate)

• Product Name: methyl 3-hydroxy-2,3-dimethyl-2-(propan-2-yl)butanoate
• CAS No: 2172154-16-2
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 6049940
• PubChem ID: 165786582
• Update Time: 2025-05-27

methyl 3-hydroxy-2,3-dimethyl-2-(propan-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-2,3-dimethyl-2-(propan-2-yl)butanoate
• 2172154-16-2
• EN300-1631771

• Inchi： 1S/C10H20O3/c1-7(2)10(5,8(11)13-6)9(3,4)12/h7,12H,1-6H3
• InChI Key： KJLUBFAOJGRMHE-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(C(=O)OC)(C)C(C)C

Computed Properties

• Exact Mass: 188.14124450g/mol
• Monoisotopic Mass: 188.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-hydroxy-2,3-dimethyl-2-(propan-2-yl)butanoate

Comprehensive Overview of Methyl 3-hydroxy-2,3-dimethyl-2-(propan-2-yl)butanoate (CAS No. 2172154-16-2)

Methyl 3-hydroxy-2,3-dimethyl-2-(propan-2-yl)butanoate (CAS No. 2172154-16-2) is a specialized ester compound with a unique molecular structure, combining hydroxyl and ester functional groups. This compound has garnered significant attention in the fields of organic synthesis, fragrance formulation, and pharmaceutical intermediates due to its versatile applications. The presence of both hydroxy and ester groups in its structure makes it a valuable building block for synthesizing complex molecules, particularly in the development of flavorants and fine chemicals.

In recent years, the demand for methyl esters like this compound has surged, driven by trends in sustainable chemistry and green synthesis. Researchers and industries are increasingly exploring bio-based esters as alternatives to petroleum-derived chemicals, aligning with global sustainability goals. The compound’s branched alkyl chain and steric hindrance properties also make it a subject of interest in computational chemistry studies, where its reactivity and stability are modeled for advanced applications.

One of the most searched questions related to this compound is: "What are the industrial uses of methyl 3-hydroxy-2,3-dimethyl-2-(propan-2-yl)butanoate?" The answer lies in its role as a precursor in the synthesis of flavor and fragrance ingredients. Its fruity and woody odor profile makes it suitable for perfumery, while its stability under varying pH conditions enhances its utility in cosmetic formulations. Additionally, its low volatility and high solubility in organic solvents contribute to its popularity in laboratory-scale reactions.

Another trending topic is the compound’s potential in pharmaceutical intermediates. With the rise of small-molecule drug discovery, esters like this are being investigated for their ability to modify drug bioavailability and metabolic pathways. The hydroxy group in its structure allows for further functionalization, enabling the creation of derivatives with tailored properties for targeted therapies. This aligns with the growing focus on personalized medicine and precision chemistry in the healthcare sector.

From an analytical perspective, CAS No. 2172154-16-2 is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods help confirm its purity and structural integrity, which are critical for applications in high-value industries. The compound’s chirality also opens doors for enantioselective synthesis, a hot topic in asymmetric catalysis research.

In conclusion, methyl 3-hydroxy-2,3-dimethyl-2-(propan-2-yl)butanoate represents a fascinating intersection of chemistry, sustainability, and innovation. Its multifaceted applications—from fragrances to pharmaceuticals—highlight its importance in modern science. As industries continue to prioritize eco-friendly chemicals and efficient synthesis routes, this compound is poised to remain a key player in the evolving landscape of specialty chemicals.